Cas no 68208-11-7 ((5-ethoxy-1,3-oxazol-2-yl)methanol)

(5-ethoxy-1,3-oxazol-2-yl)methanol structure
68208-11-7 structure
Product Name:(5-ethoxy-1,3-oxazol-2-yl)methanol
CAS No:68208-11-7
MF:C6H9NO3
MW:143.140561819077
CID:969500
PubChem ID:332225
Update Time:2025-04-19

(5-ethoxy-1,3-oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-ethoxy-1,3-oxazol-2-yl)methanol
    • SCHEMBL13545978
    • (5-Ethoxyoxazol-2-yl)methanol
    • NSC 328211
    • NSC328211
    • DTXSID50318283
    • 68208-11-7
    • NSC-328211
    • (5-ethoxy-oxazol-2-yl)-methanol
    • DB-214974
    • Inchi: 1S/C6H9NO3/c1-2-9-6-3-7-5(4-8)10-6/h3,8H,2,4H2,1H3
    • InChI Key: QUWZCHXWCDFDGC-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CN=C(CO)O1

Computed Properties

  • Exact Mass: 143.05827
  • Monoisotopic Mass: 143.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1.195
  • Boiling Point: 229.4°C at 760 mmHg
  • Flash Point: 92.5°C
  • Refractive Index: 1.486
  • PSA: 55.49
  • LogP: 0.56560
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